Cas no 1601054-78-7 (3-Cyclobutylpyrrolidine-3-carboxylic acid)

• Product Name: 3-Cyclobutylpyrrolidine-3-carboxylic acid
• CAS No: 1601054-78-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5618152
• PubChem ID: 116489496
• Update Time: 2025-07-02

3-Cyclobutylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3010811
• 1601054-78-7
• 3-cyclobutylpyrrolidine-3-carboxylic acid
• 3-Cyclobutylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H15NO2/c11-8(12)9(4-5-10-6-9)7-2-1-3-7/h7,10H,1-6H2,(H,11,12)
• InChI Key： JTCNDAXCKDXASZ-UHFFFAOYSA-N
• SMILES： OC(C1(CNCC1)C1CCC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Cyclobutylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 3-Cyclobutylpyrrolidine-3-carboxylic acid (CAS No. 1601054-78-7): Properties, Applications, and Research Insights

3-Cyclobutylpyrrolidine-3-carboxylic acid (CAS No. 1601054-78-7) is a specialized pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a cyclobutyl ring fused to a pyrrolidine core, serves as a versatile building block in drug discovery and organic synthesis. Its carboxylic acid functionality further enhances its reactivity, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for pyrrolidine-based compounds like 3-Cyclobutylpyrrolidine-3-carboxylic acid has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential to modulate G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The compound’s rigid cyclobutyl moiety contributes to improved binding affinity and metabolic stability, addressing key challenges in modern drug design.

The synthesis of CAS 1601054-78-7 typically involves multi-step organic reactions, including cycloaddition and stereoselective reduction, which are frequently discussed in synthetic chemistry forums. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for confirming its purity and structural integrity. These methodologies align with the growing trend of quality-by-design (QbD) in pharmaceutical manufacturing, a principle emphasized by regulatory agencies.

Beyond pharmaceuticals, 3-Cyclobutylpyrrolidine-3-carboxylic acid is explored in material science for designing chiral catalysts and ligands. Its stereochemistry enables asymmetric synthesis, a critical area in green chemistry initiatives. This dual applicability resonates with the industry’s shift toward sustainable chemistry, a frequently searched topic among academic researchers and industrial chemists.

Current market trends highlight the compound’s role in fragment-based drug discovery (FBDD), where its small size and high ligand efficiency are advantageous. Online queries often focus on its supplier availability, custom synthesis options, and patent landscape, reflecting commercial interest. Additionally, computational studies leveraging AI-driven molecular modeling tools have accelerated its exploration, tying into broader discussions about digital transformation in R&D.

In conclusion, 3-Cyclobutylpyrrolidine-3-carboxylic acid (CAS No. 1601054-78-7) exemplifies the intersection of structural innovation and multidisciplinary applications. Its relevance to drug development, catalysis, and sustainability ensures its continued prominence in scientific literature and industrial pipelines. For researchers seeking high-purity intermediates or novel scaffolds, this compound remains a compelling candidate.